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Compound of Interest

Compound Name: Barbital sodium

Cat. No.: B1261173 Get Quote

Technical Support Center: Barbital Sodium
This technical support center provides guidance on the safe handling and disposal of Barbital
sodium in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Barbital sodium and what are its primary hazards in the lab?

Barbital sodium, also known as sodium diethylbarbiturate, is the sodium salt of barbital.[1] It is

a white, crystalline powder soluble in water.[2] In a laboratory setting, it is primarily used as a

sedative and hypnotic agent in research, as a biological buffer, and in the manufacture of other

substances.[1][2][3] The primary hazards associated with Barbital sodium include:

Toxicity: It is harmful if swallowed or inhaled, and can cause central nervous system

depression.[4] Symptoms can range from headache and dizziness to unconsciousness,

coma, and potentially death due to respiratory failure.[4]

Irritation: It may cause skin and eye irritation.[4]

Reproductive Toxicity: Experimental data suggests it may have reproductive effects.[4]

Addiction Potential: Chronic exposure can lead to addiction.[4]

Q2: What are the proper storage conditions for Barbital sodium?
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Barbital sodium should be stored in a cool, dry, and well-ventilated area in a tightly closed

container.[4][5] It should be stored away from incompatible materials such as oxidizing agents.

[5]

Q3: What personal protective equipment (PPE) should be worn when handling Barbital
sodium?

When handling Barbital sodium, the following personal protective equipment (PPE) is

recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Skin Protection: Wear appropriate protective gloves and a laboratory coat to prevent skin

exposure.[4][6]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should

be used.[4] Engineering controls, such as a fume hood, should be in place to minimize dust

generation.[5][7]

Q4: How should I prepare a solution of Barbital sodium?

Solutions of Barbital sodium have been used as pH buffers in biological research.[1] When

preparing a solution, it is crucial to do so in a well-ventilated area, preferably within a fume

hood, while wearing appropriate PPE. For a detailed protocol, refer to the "Experimental

Protocols" section below.

Q5: What is the proper procedure for disposing of Barbital sodium waste?

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[4] Waste from Barbital sodium must be disposed of in accordance with federal, state,

and local environmental control regulations.[7] It is recommended to use a licensed disposal

company and not to mix Barbital sodium waste with other waste.[8] Empty containers should

be treated as the product itself and disposed of accordingly.

Troubleshooting Guide
Issue: I have spilled a small amount of solid Barbital sodium on the lab bench.
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Solution:

Evacuate and Secure the Area: If the spill is large, evacuate the area and call for emergency

assistance.[9] For a small spill, ensure the area is well-ventilated and restrict access.[9][10]

Wear Appropriate PPE: Before cleaning, don the appropriate PPE, including gloves, safety

goggles, and a lab coat.[4][9] If there is a risk of dust, wear respiratory protection.[4]

Contain and Clean the Spill:

Gently cover the spill with an absorbent material to avoid generating dust.[4][9] You can

wet the powder first to minimize airborne particles.[9]

Carefully sweep up the absorbed material and place it into a suitable, clean, dry, and

closed container for disposal.[4]

Decontaminate the Area:

Clean the spill area with a suitable decontaminating agent.[10] For general chemical spills,

a detergent and water solution can be used.[9]

Wipe the area clean with a damp cloth.

Dispose of Waste: All contaminated materials, including the absorbent material and cleaning

supplies, should be placed in a sealed container and disposed of as hazardous waste

according to your institution's guidelines.[4][9]

Issue: I am experiencing unexpected results in my experiment that uses a Barbital sodium
buffer.

Solution:

Verify Buffer Preparation:

Ensure the correct weights and volumes were used during the preparation of the buffer.

Confirm the pH of the buffer solution. Solutions of sodium barbital have been used as pH

buffers, often in the range of 6.8-9.2.[1][11]
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Check for Contamination:

Barbital sodium can be incompatible with strong oxidizing agents.[5] Ensure no such

contaminants are present in your reagents or glassware.

Consider Alternative Buffers:

Due to its controlled substance status and potential for addiction, many laboratories have

replaced barbital-based buffers with other substances.[1][11] Depending on your

experimental needs, you might consider alternatives like TBE buffer for some applications.

[11]

Quantitative Data
Property Value Source

Molecular Formula C₈H₁₁N₂NaO₃ [12]

Molecular Weight 206.17 g/mol [13]

Melting Point 190°C [14]

Water Solubility 181.6 g/L at 20°C [14]

Appearance
White solid, fine crystals, or

fragments
[4][13]

pH of Saturated Solution 5.0 - 6.0 [15]

Acute Oral Toxicity (LD50)
600 mg/kg (Rat), 800 mg/kg

(Mouse)
[7]

Experimental Protocols
1. Protocol for Preparation of a Barbital Sodium Buffer (0.1 M, pH 8.6)

Materials:

Barbital sodium powder

Deionized water
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Hydrochloric acid (HCl), 0.1 M

pH meter

Volumetric flasks

Stir plate and stir bar

Appropriate PPE (lab coat, gloves, safety goggles)

Procedure:

In a chemical fume hood, weigh out 20.62 g of Barbital sodium.

Transfer the powder to a 1 L volumetric flask.

Add approximately 800 mL of deionized water to the flask.

Place a stir bar in the flask and place it on a stir plate. Stir until the Barbital sodium is

completely dissolved.

Calibrate the pH meter according to the manufacturer's instructions.

Slowly add 0.1 M HCl to the solution while monitoring the pH. Continue adding HCl

dropwise until the pH of the solution reaches 8.6.

Once the desired pH is reached, remove the stir bar and add deionized water to bring the

final volume to 1 L.

Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Label the container with the name of the solution, concentration, pH, date of preparation,

and your initials.

2. Protocol for Decontamination of a Minor Barbital Sodium Spill

Materials:

Spill kit (containing absorbent pads or powder, scoop, and waste disposal bags)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1261173?utm_src=pdf-body
https://www.benchchem.com/product/b1261173?utm_src=pdf-body
https://www.benchchem.com/product/b1261173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate PPE (gloves, safety goggles, lab coat)

Detergent solution

Paper towels

Hazardous waste container

Procedure:

Ensure you are wearing the appropriate PPE.[4]

If the spill is a powder, gently cover it with a damp paper towel to prevent it from becoming

airborne.[9]

Apply an absorbent material from the spill kit to the spill area, working from the outside in.

[10]

Use a scoop to collect the absorbed material and contaminated paper towels.[9]

Place all contaminated materials into a designated hazardous waste bag.[9]

Clean the spill surface with a detergent solution and wipe dry with paper towels.[9]

Place the cleaning materials into the hazardous waste bag.

Seal the waste bag and place it in the designated hazardous waste container for your

laboratory.

Wash your hands thoroughly with soap and water after the cleanup is complete.[4]

Visualizations
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Start: Handling Barbital Sodium

1. Risk Assessment
- Review SDS

- Understand Hazards

2. Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

- Respirator (if needed)

3. Safe Handling
- Use in well-ventilated area (fume hood)

- Avoid generating dust
- Wash hands after handling

4. Proper Storage
- Cool, dry, well-ventilated area

- Tightly closed container
- Away from incompatibles

Spill Occurs

No Spill

Waste Generated

No Spill

5. Spill Cleanup Procedure
- Evacuate & Secure

- Wear PPE
- Contain & Absorb
- Decontaminate

6. Waste Disposal
- Segregate waste

- Use designated hazardous waste containers
- Follow institutional & local regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Barbital sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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